Cas no 1368049-55-1 (3-Bromo-5-ethylthiophene-2-carboxylic acid)

• Product Name: 3-Bromo-5-ethylthiophene-2-carboxylic acid
• CAS No: 1368049-55-1
• MF: C₇H₇BrO₂S
• MW: 235.098280191422
• CID: 5692295
• PubChem ID: 82389559
• Update Time: 2025-11-02

3-Bromo-5-ethylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-ETHYLTHIOPHENE-2-CARBOXYLICACID
• 1368049-55-1
• EN300-1296350
• SCHEMBL22833101
• 3-BROMO-5-ETHYLTHIOPHENE-2-CARBOXYLIC ACID
• 2-Thiophenecarboxylic acid, 3-bromo-5-ethyl-
• 3-Bromo-5-ethylthiophene-2-carboxylic acid

• Inchi： 1S/C7H7BrO2S/c1-2-4-3-5(8)6(11-4)7(9)10/h3H,2H2,1H3,(H,9,10)
• InChI Key： HCJCGMNBHGXUNS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)SC(=C1)CC

Computed Properties

• Exact Mass: 233.93501g/mol
• Monoisotopic Mass: 233.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.673±0.06 g/cm3(Predicted)
• Boiling Point: 329.7±42.0 °C(Predicted)
• pka: 3.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 3-Bromo-5-ethylthiophene-2-carboxylic acid

Recent Advances in the Application of 3-Bromo-5-ethylthiophene-2-carboxylic acid (CAS: 1368049-55-1) in Chemical Biology and Pharmaceutical Research

3-Bromo-5-ethylthiophene-2-carboxylic acid (CAS: 1368049-55-1) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its utility in the construction of thiophene-based scaffolds, which are increasingly recognized for their pharmacological potential. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Bromo-5-ethylthiophene-2-carboxylic acid as a precursor in the synthesis of potent kinase inhibitors. The research team utilized palladium-catalyzed cross-coupling reactions to derivatize the compound, yielding a series of molecules with significant activity against tyrosine kinases implicated in cancer progression. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's potential in oncology drug discovery.

In parallel research, scientists have explored the compound's role in developing novel anti-inflammatory agents. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed how the bromo-ethylthiophene moiety serves as an excellent pharmacophore for COX-2 inhibition. Molecular docking studies revealed that derivatives of 3-Bromo-5-ethylthiophene-2-carboxylic acid exhibit strong binding affinity to the COX-2 active site, with selectivity ratios exceeding 100:1 compared to COX-1, suggesting potential for developing safer NSAIDs with reduced gastrointestinal side effects.

The compound's unique chemical properties have also facilitated advances in chemical biology probes. Researchers at several institutions have employed 1368049-55-1 as a building block for fluorescent tags and affinity labels, enabling new approaches to study protein-protein interactions. A notable application appears in a 2024 Nature Chemical Biology paper, where the thiophene core was functionalized to create a novel class of activity-based probes for cysteine proteases, offering unprecedented spatial and temporal resolution in live-cell imaging studies.

From a synthetic chemistry perspective, recent methodological improvements have enhanced access to 3-Bromo-5-ethylthiophene-2-carboxylic acid derivatives. A 2023 Organic Process Research & Development article described an optimized large-scale synthesis route that improves yield from 68% to 92% while reducing hazardous waste generation. This advancement addresses previous scalability challenges and makes the compound more accessible for industrial applications in pharmaceutical manufacturing.

Looking forward, the versatility of 3-Bromo-5-ethylthiophene-2-carboxylic acid continues to inspire innovative applications. Current preclinical studies are investigating its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms. Early results suggest that the compound's balanced lipophilicity and structural rigidity make it particularly suitable for these emerging therapeutic modalities, potentially opening new avenues for drug development in challenging target spaces.